Cas no 2022748-88-3 (Propanamide, N-(tetrahydro-4-methyl-3-furanyl)-)

• Product Name: Propanamide, N-(tetrahydro-4-methyl-3-furanyl)-
• CAS No: 2022748-88-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5276838
• Update Time: 2025-10-31

Propanamide, N-(tetrahydro-4-methyl-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(tetrahydro-4-methyl-3-furanyl)-

• Inchi： 1S/C8H15NO2/c1-3-8(10)9-7-5-11-4-6(7)2/h6-7H,3-5H2,1-2H3,(H,9,10)
• InChI Key： MJLVCPSQYUZEND-UHFFFAOYSA-N
• SMILES： C(NC1C(C)COC1)(=O)CC

Additional information on Propanamide, N-(tetrahydro-4-methyl-3-furanyl)-

Propanamide, N-(tetrahydro-4-methyl-3-furanyl)- (CAS No. 2022748-88-3): A Comprehensive Overview in Modern Chemical Biology

Propanamide, N-(tetrahydro-4-methyl-3-furanyl)-, identified by its Chemical Abstracts Service (CAS) number 2022748-88-3, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This amide derivative, characterized by a tetrahydro-4-methyl-3-furanyl moiety, has garnered attention due to its structural uniqueness and potential biological activities. The compound’s molecular structure combines a propanamide backbone with a furan-based aromatic ring system, which suggests intriguing possibilities for interactions with biological targets.

The< strong>tetrahydro-4-methyl-3-furanyl substituent in Propanamide, N-(tetrahydro-4-methyl-3-furanyl)- plays a crucial role in determining its chemical properties and biological relevance. This fused heterocyclic system is known for its ability to engage in various non-covalent interactions, including hydrogen bonding and π-stacking, which are essential for modulating biological processes. The presence of the methyl group at the 4-position of the furan ring further influences the electronic distribution and reactivity of the molecule, making it a versatile scaffold for drug design.

In recent years, there has been growing interest in amide derivatives as pharmacological agents due to their favorable pharmacokinetic profiles and high binding affinity to biological targets. Propanamide, N-(tetrahydro-4-methyl-3-furanyl)-, is no exception and has been explored in several preclinical studies for its potential therapeutic applications. Its unique structural features make it an attractive candidate for developing novel compounds with improved efficacy and reduced side effects.

One of the most compelling aspects of Propanamide, N-(tetrahydro-4-methyl-3-furanyl)- is its potential role in modulating enzyme activity. Enzymes are central to numerous biological pathways, and their inhibition or activation can lead to significant therapeutic outcomes. Studies have shown that amide-based compounds can interact with active sites of enzymes, altering their catalytic activity. The< strong>tetrahydro-4-methyl-3-furanyl group in this compound may provide the necessary steric and electronic properties to achieve selective binding to specific enzymes, thereby offering a means to fine-tune biological processes.

Additionally, Propanamide, N-(tetrahydro-4-methyl-3-furanyl)- has been investigated for its potential anti-inflammatory properties. Inflammation is a complex biological response that involves multiple cell types and signaling pathways. Amide derivatives have been reported to interfere with inflammatory cascades by targeting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The structural features of Propanamide, N-(tetrahydro-4-methyl-3-furanyl)- may enable it to inhibit these enzymes effectively, thereby reducing inflammation and associated symptoms.

The compound’s< strong>CAS No. 2022748-88-3 provides a unique identifier that facilitates its tracking in scientific literature and patents. This standardized numbering system ensures that researchers worldwide can accurately reference and utilize the compound in their studies. The availability of detailed chemical information through CAS databases has significantly enhanced the efficiency of drug discovery pipelines, allowing for rapid screening and validation of potential candidates.

Recent advancements in computational chemistry have further propelled the study of Propanamide, N-(tetrahydro-4-methyl-3-furanyl)-. Molecular modeling techniques enable researchers to predict the binding modes of this compound with biological targets with high precision. By simulating interactions at the atomic level, scientists can identify key residues involved in binding and optimize the molecule’s structure for improved potency. These computational approaches have become indispensable tools in modern drug design, complementing traditional experimental methods.

The synthesis of< strong>Propanamide, N-(tetrahydro-4-methyl-3-furanyl)- represents another area of active research. Efficient synthetic routes are crucial for producing sufficient quantities of the compound for both preclinical and clinical studies. Researchers have developed multi-step synthetic strategies that leverage readily available starting materials and transition metal catalysis to achieve high yields and purity. These synthetic advancements not only facilitate the production of Propanamide, N-(tetrahydro-4-methyl-3-furanyl)- but also contribute to the broader field of organic chemistry by providing new methodologies for constructing complex molecular architectures.

In conclusion, Propanamide, N-(tetrahydro-4-methyl-3-furanyl)- (CAS No. 2022748-88-3) is a promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, particularly the< strong>tetrahydro-4-methyl-3-furanyl moiety, make it an attractive scaffold for developing novel therapeutic agents. The growing body of research on this compound highlights its potential applications in modulating enzyme activity and reducing inflammation. As computational chemistry and synthetic methodologies continue to evolve, Propanamide, N-(tetrahydro-4-methyl-3-furanyl)- is poised to play a pivotal role in future drug discovery efforts.